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Compound of Interest

Compound Name: (R)-KT109

Cat. No.: B15613057 Get Quote

Application Notes: (R)-KT109
Introduction
(R)-KT109 is a potent and selective inhibitor of diacylglycerol lipase-β (DAGLβ), a serine

hydrolase that plays a crucial role in the endocannabinoid system.[1] DAGLβ is responsible for

the biosynthesis of 2-arachidonoylglycerol (2-AG), an endogenous cannabinoid that modulates

a variety of physiological processes, including inflammation, neurotransmission, and pain

perception.[2][3][4][5] (R)-KT109 is the more active enantiomer of KT109 and exhibits high

potency for DAGLβ with an IC50 value in the low nanomolar range.[1] Its selectivity over the α-

isoform (DAGLα) and other enzymes in the endocannabinoid pathway makes it a valuable tool

for studying the specific functions of DAGLβ.[1]

Mechanism of Action
(R)-KT109 exerts its inhibitory effect on DAGLβ, thereby blocking the hydrolysis of

diacylglycerol to 2-AG.[2][3][4][5] This leads to a reduction in the levels of 2-AG and its

downstream metabolites, including pro-inflammatory prostaglandins.[4] The compound also

shows inhibitory activity against DAGLα and α/β-hydrolase domain-containing protein 6

(ABHD6), although with lower potency compared to DAGLβ.[1] Recent studies have also

suggested a role for DAGLβ in regulating the LKB1-AMPK signaling pathway in macrophages.

[6]
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(R)-KT109 is a valuable research tool for investigating the physiological and pathological roles

of DAGLβ. Its applications include, but are not limited to:

Inflammation Research: Studying the involvement of DAGLβ in inflammatory responses,

particularly in immune cells such as macrophages.[7]

Neuroscience: Elucidating the role of DAGLβ in neuroinflammation and pain signaling.[2][3]

Drug Development: Serving as a lead compound for the development of novel therapeutics

targeting DAGLβ for the treatment of inflammatory diseases and neurological disorders.

Chemical and Physical Properties
Property Value Reference

Molecular Formula C₂₇H₂₆N₄O [1][8]

Molecular Weight 422.52 g/mol [8]

Appearance Crystalline solid [1]

Purity ≥98% [1]

CAS Number 2055172-60-4 [1][8]

Solubility Data
Solvent Solubility Reference

DMSO 10 mg/mL [1][7][9]

DMF 10 mg/mL [1][7][9]

Protocols: Preparing (R)-KT109 Stock Solution with
DMSO
Materials

(R)-KT109 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity
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Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Sterile, precision pipettes and tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
(R)-KT109 is a potent bioactive compound. Handle with care and avoid direct contact with

skin and eyes.

DMSO is a powerful solvent that can penetrate the skin and may carry dissolved substances

with it. Always wear appropriate gloves and handle in a well-ventilated area or a chemical

fume hood.

Consult the Safety Data Sheet (SDS) for (R)-KT109 and DMSO before starting the

procedure.

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (R)-KT109 in DMSO.

3.1. Calculation

Determine the required mass of (R)-KT109:

Molecular Weight (MW) of (R)-KT109 = 422.52 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = e.g., 1 mL = 0.001 L

Mass (g) = C (mol/L) x V (L) x MW ( g/mol )

Mass (mg) = 0.010 mol/L * 0.001 L * 422.52 g/mol * 1000 mg/g = 4.2252 mg
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3.2. Procedure

Weighing (R)-KT109:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 4.2252 mg of (R)-KT109 powder into the tared tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the (R)-KT109
powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,

single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Preparation of Working Solutions
For cell-based assays, it is recommended to perform serial dilutions of the DMSO stock

solution in the appropriate cell culture medium.

To minimize cytotoxicity, ensure that the final concentration of DMSO in the cell culture

medium is less than 0.5%. A vehicle control (medium with the same final concentration of

DMSO) should always be included in experiments.

Quality Control
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It is recommended to confirm the concentration and purity of the stock solution periodically,

especially if stored for an extended period. This can be done using analytical techniques

such as HPLC.

Visualizations
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Caption: DAGLβ signaling pathway and the inhibitory action of (R)-KT109.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing (R)-KT109 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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